(1R,4r)-N1,N4-bis(2-fluorobenzyl)cyclohexane-1,4-diamine

• Molecular Formula: C20H24F2N2
• Molecular Weight: 330.4 g/mol
• IUPAC Name: 1-N,4-N-bis[(2-fluorophenyl)methyl]cyclohexane-1,4-diamine
• InChI: InChI=1S/C20H24F2N2/c21-19-7-3-1-5-15(19)13-23-17-9-11-18(12-10-17)24-14-16-6-2-4-8-20(16)22/h1-8,17-18,23-24H,9-14H2
• InChI Key: ZUHNAMVIPHBHSV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1NCC2=CC=CC=C2F)NCC3=CC=CC=C3F

Description

(1R,4r)-N1,N4-bis(2-fluorobenzyl)cyclohexane-1,4-diamine is a chiral cyclohexane-1,4-diamine derivative substituted with 2-fluorobenzyl groups at both amine positions. Its molecular formula is C₂₀H₂₄F₂N₂, with a molecular weight of 330.42 g/mol . Its stereochemistry (1R,4r configuration) and fluorine substituents influence its electronic properties, solubility, and biological interactions, making it a subject of interest in drug discovery and coordination chemistry.

Biological Activity

(1R,4R)-N1,N4-bis(2-fluorobenzyl)cyclohexane-1,4-diamine, commonly referred to as compound 1, is a synthetic organic compound with potential applications in medicinal chemistry. This compound features a cyclohexane core substituted with fluorobenzyl groups, which may contribute to its biological activity. Understanding the biological properties of this compound is crucial for its potential therapeutic applications.

• Molecular Formula : C20H24F2N2
• CAS Number : 1400637-00-4
• Molar Mass : 330.41 g/mol
• Density : 1.14 g/cm³ (predicted)
• Boiling Point : 437.8 °C (predicted)
• pKa : 9.46 (predicted)

The biological activity of (1R,4R)-N1,N4-bis(2-fluorobenzyl)cyclohexane-1,4-diamine has been investigated in various studies focusing on its interaction with biological targets. The compound is believed to function as an inhibitor of specific enzymes and receptors, which can be crucial in the treatment of diseases such as cancer and neurological disorders.

Enzyme Inhibition Studies

Recent research has indicated that derivatives of compounds containing the fluorobenzyl moiety exhibit significant inhibitory effects on tyrosinase, an enzyme involved in melanin production. For instance, studies on similar compounds have shown that they can act as competitive inhibitors with low micromolar IC50 values, indicating strong enzyme inhibition potential .

Compound	IC50 (μM)	Type of Inhibition
Compound 9	40.43	Competitive
Compound 23	0.09	Competitive
Compound 26	0.18	Competitive

This table illustrates the inhibitory potency of various compounds related to (1R,4R)-N1,N4-bis(2-fluorobenzyl)cyclohexane-1,4-diamine against tyrosinase.

Case Study 1: Antimelanogenic Activity

In a study evaluating the antimelanogenic effects of related compounds on B16F10 melanoma cells, it was found that certain derivatives exhibited no cytotoxicity while effectively reducing melanin synthesis. This suggests that (1R,4R)-N1,N4-bis(2-fluorobenzyl)cyclohexane-1,4-diamine and its analogs could be explored further as potential agents for skin hyperpigmentation disorders .

Case Study 2: Structural Activity Relationship (SAR)

Further investigations into the structure-activity relationship of similar compounds have revealed that modifications in the fluorobenzyl substituents significantly impact their biological activity. For example, the presence of additional aromatic rings or different halogen substitutions can either enhance or diminish inhibitory effects on target enzymes . The SAR analysis helps in designing more potent derivatives by optimizing these substituents.

Comparison with Similar Compounds

Structural Variations and Key Features

The cyclohexane-1,4-diamine scaffold is common among analogs, but substituents on the amine groups dictate their functional diversity:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Features
(1R,4r)-N1,N4-bis(2-fluorobenzyl)cyclohexane-1,4-diamine	2-fluorobenzyl	C₂₀H₂₄F₂N₂	330.42	Fluorine enhances electronegativity and metabolic stability; chiral center
(1r,4r)-N1,N4-bis(3-chlorobenzyl)cyclohexane-1,4-diamine	3-chlorobenzyl	C₂₀H₂₄Cl₂N₂	363.32	Chlorine increases lipophilicity; used in coordination chemistry and catalysis
N1,N4-bis(4-fluorophenyl)phthalazine-1,4-diamine	4-fluorophenyl (phthalazine core)	C₂₀H₁₄F₂N₄	348.36	Phthalazine backbone; ABCG2 inhibitor for cancer therapy
N1,N4-bis(4-(dimethylamino)benzyl)benzene-1,4-diamine (C1)	4-(dimethylamino)benzyl	C₂₄H₃₀N₄	374.52	Strong antimicrobial activity against Staph. aureus and E. coli
(1r,4r)-N1-(4-chlorobenzyl)cyclohexane-1,4-diamine hydrochloride	4-chlorobenzyl (monosubstituted)	C₁₃H₂₀Cl₂N₂	275.22	Intermediate in pharmaceutical synthesis; hydrochloride salt improves solubility